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Compound of Interest

3-(4-Methoxyphenyl)-3-
Compound Name:
oxopropanenitrile

Cat. No.: B1584734

Introduction: The Versatility of a B-Ketonitrile
Building Block

3-(4-Methoxyphenyl)-3-oxopropanenitrile is a highly versatile bifunctional molecule,
strategically valuable in synthetic organic and medicinal chemistry. Its structure, featuring a (3-
ketonitrile moiety, possesses multiple reactive centers: an acidic a-methylene group, an
electrophilic ketone carbonyl, and a nitrile group. This unique combination allows it to serve as
a linchpin synthon for the construction of a diverse array of complex heterocyclic systems,
which form the core of numerous pharmacologically active compounds.

The reactivity of this substrate is predicated on the strategic activation of these functional
groups. The methylene protons are readily abstracted by base, generating a nucleophilic
carbanion ideal for condensation reactions. The carbonyl group is a classic electrophilic site for
reactions with nucleophiles like hydrazines, while the nitrile group can participate in cyclization
and condensation cascades. This guide provides detailed application notes and validated
protocols for several high-impact catalytic transformations of 3-(4-methoxyphenyl)-3-
oxopropanenitrile, offering researchers a practical framework for leveraging its synthetic
potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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